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Compound of Interest

Compound Name: Trihexyl phosphite

Cat. No.: B1329542 Get Quote

An In-depth Technical Guide to Trihexyl
Phosphite
CAS Number: 6095-42-7

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and experimental protocols related to trihexyl phosphite, tailored for researchers, scientists,

and professionals in drug development.

Physical and Chemical Properties
Trihexyl phosphite is a colorless to almost colorless, mobile liquid with a characteristic odor.

[1] It is primarily utilized in industrial applications as a stabilizer, antioxidant, and flame

retardant. Its chemical and physical properties are summarized below.

Table 1: Physical and Chemical Properties of Trihexyl Phosphite
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Property Value Source

CAS Number 6095-42-7 [2][3][4]

Molecular Formula C₁₈H₃₉O₃P [3][4]

Molecular Weight 334.47 g/mol [4]

Boiling Point 158 °C at 2 mmHg [4][5]

Density 0.90 g/cm³ [4][5]

Refractive Index 1.4410 - 1.4440 [4][5]

Melting Point

Not precisely determined, but it

is a liquid at ambient

temperatures with an expected

low melting point, analogous to

triethyl phosphite (-112 °C).

[2][6][7]

Solubility

Miscible with most common

organic solvents. Insoluble in

water, and undergoes slow

hydrolysis.

[1]

Appearance
Colorless to almost colorless

clear liquid.
[5]

Synthesis of Trihexyl Phosphite
A general and widely used method for the synthesis of trialkyl phosphites, including trihexyl
phosphite, involves the reaction of phosphorus trichloride with the corresponding alcohol in the

presence of a base to neutralize the hydrogen chloride byproduct.[8][9]

Experimental Protocol: Synthesis of Trihexyl Phosphite

Materials:

Phosphorus trichloride (PCl₃)

1-Hexanol (C₆H₁₃OH)
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A suitable tertiary amine base (e.g., pyridine or triethylamine)

Anhydrous inert solvent (e.g., diethyl ether or hexane)

Procedure:

A solution of 1-hexanol and the tertiary amine base in an anhydrous inert solvent is prepared

in a three-necked flask equipped with a stirrer, a dropping funnel, and a condenser, under an

inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath.

Phosphorus trichloride is added dropwise to the cooled solution with vigorous stirring. The

rate of addition is controlled to maintain a low reaction temperature.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

The resulting mixture, containing trihexyl phosphite and the amine hydrochloride salt, is

filtered to remove the solid precipitate.

The filtrate is then subjected to distillation under reduced pressure to remove the solvent and

purify the trihexyl phosphite.

The logical workflow for this synthesis is depicted in the following diagram:
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Synthesis Workflow of Trihexyl Phosphite

Reactants:
- Phosphorus Trichloride (PCl₃)

- 1-Hexanol
- Tertiary Amine Base
- Anhydrous Solvent

Reaction Vessel
(Inert Atmosphere, Cooled)

Reaction:
- Dropwise addition of PCl₃

- Stirring at low temperature,
then at room temperature

Filtration

Vacuum Distillation

Filtrate

Amine Hydrochloride Salt (Solid Waste)

Solid

Purified Trihexyl Phosphite Solvent for Recycling/Disposal

Distillate

Click to download full resolution via product page

Caption: Synthesis Workflow of Trihexyl Phosphite.

Experimental Protocols for Physical Properties
The determination of the physical properties of chemical substances should follow

internationally recognized standards to ensure consistency and reliability of the data. The

OECD Guidelines for the Testing of Chemicals provide such standard methods.[10]
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3.1. Boiling Point Determination (OECD Test Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[3][11][12][13]

Principle of the Method (Ebulliometer):

An ebulliometer is an apparatus designed for the precise measurement of boiling points.

The liquid is heated to its boiling point.

The temperature of the boiling liquid and its vapor are measured under equilibrium

conditions.

A pressure-measuring device is used to record the ambient pressure, and the boiling point is

corrected to standard pressure (101.325 kPa).

3.2. Density Determination (OECD Test Guideline 109)

Density is the mass of a substance per unit volume.[5][14][15][16]

Principle of the Method (Oscillating Densimeter):

A U-shaped tube is caused to oscillate at its characteristic frequency.

This frequency changes when the tube is filled with the liquid sample.

The change in frequency is directly proportional to the density of the liquid.

The instrument is calibrated with two substances of known density.

3.3. Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Principle of the Method (Abbe Refractometer):

A few drops of the liquid sample are placed between two prisms.
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Light of a specific wavelength (typically the sodium D-line, 589 nm) is passed through the

prisms and the sample.

The angle of total internal reflection at the prism-liquid interface is measured.

This angle is used to calculate the refractive index of the liquid. The measurement is

temperature-dependent and is usually reported at 20°C.

Biological Signaling Pathways
Currently, there is no significant evidence in the scientific literature to suggest that trihexyl
phosphite is directly involved in specific biological signaling pathways. Its primary applications

are in the chemical industry, and it is not typically studied in the context of pharmacology or

drug development for its effects on cellular signaling. For professionals in drug development, it

is important to note the absence of data in this area, which indicates that it is not a compound

of interest for therapeutic applications targeting signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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